N'-(2-chloro-6-fluorobenzylidene)-2-(4-chlorophenyl)acetohydrazide

• IUPAC Name: N-[(E)-(2-chloro-6-fluorophenyl)methylideneamino]-2-(4-chlorophenyl)acetamide
• InChI: InChI=1S/C15H11Cl2FN2O/c16-11-6-4-10(5-7-11)8-15(21)20-19-9-12-13(17)2-1-3-14(12)18/h1-7,9H,8H2,(H,20,21)/b19-9+
• InChI Key: CZFXOYOEVXJQAG-DJKKODMXSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C=NNC(=O)CC2=CC=C(C=C2)Cl)F
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)/C=N/NC(=O)CC2=CC=C(C=C2)Cl)F
• Molecular Formula: C15H11Cl2FN2O
• Molecular Weight: 325.2 g/mol

Description

N'-(2-chloro-6-fluorobenzylidene)-2-(4-chlorophenyl)acetohydrazide, also known as CF3, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CF3 is a hydrazide derivative that has shown promising results in treating various diseases such as cancer, diabetes, and inflammation.

Mechanism of Action

The mechanism of action of N'-(2-chloro-6-fluorobenzylidene)-2-(4-chlorophenyl)acetohydrazide is not fully understood. However, it has been reported to act on various molecular targets such as the PI3K/Akt/mTOR pathway, NF-κB pathway, and PPARγ. This compound has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. It has also been reported to inhibit the NF-κB pathway, which is involved in inflammation and immune response. This compound has been shown to activate PPARγ, which is involved in glucose metabolism and insulin sensitivity.
Biochemical and Physiological Effects:
This compound has been reported to have various biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. This compound has also been reported to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB. This compound has been shown to improve glucose uptake and insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

N'-(2-chloro-6-fluorobenzylidene)-2-(4-chlorophenyl)acetohydrazide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound has been shown to have low toxicity and is well-tolerated in animal models. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can make it challenging to administer in vivo. This compound has also been reported to have low bioavailability, which can limit its therapeutic potential.

Future Directions

There are several future directions for the research of N'-(2-chloro-6-fluorobenzylidene)-2-(4-chlorophenyl)acetohydrazide. One potential direction is to investigate the efficacy of this compound in combination with other anti-cancer drugs. This compound has been shown to enhance the anti-cancer effects of some chemotherapy drugs. Another potential direction is to investigate the potential of this compound in treating other diseases such as neurodegenerative diseases and cardiovascular diseases. This compound has been reported to have neuroprotective and cardioprotective effects in animal models. Further research is needed to fully understand the potential of this compound in treating these diseases.

Scientific Research Applications

N'-(2-chloro-6-fluorobenzylidene)-2-(4-chlorophenyl)acetohydrazide has been extensively studied for its potential therapeutic applications. It has been reported to have anti-cancer, anti-inflammatory, and anti-diabetic properties. This compound has shown promising results in inhibiting the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been reported to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. This compound has shown potential in treating diabetes by improving glucose uptake and insulin sensitivity.